Cas no 1017802-90-2 (3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1017802-90-2
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5185608
• Update Time: 2026-03-05

3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ETHYL 3-AMINO-5-BROMO-1-METHYL-1H-PYRAZOLE-4-CARBOXYLATE

• Inchi： 1S/C7H10BrN3O2/c1-3-13-7(12)4-5(8)11(2)10-6(4)9/h3H2,1-2H3,(H2,9,10)
• InChI Key： CQQQEMOVJDFHPL-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=C(C(OCC)=O)C(N)=N1

Additional information on 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1017802-90-2)

3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester, with the CAS number 1017802-90-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of organic compounds known for their diverse biological activities and applications in drug discovery. The presence of both amino and bromo functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole derivatives has surged due to their potential in developing novel therapeutics, particularly in oncology and anti-inflammatory treatments. Researchers are increasingly exploring the role of 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester as a building block for kinase inhibitors, a hot topic in cancer research. Kinase inhibitors are a focal point in precision medicine, and this compound's unique structure offers promising avenues for targeted drug development.

The ethyl ester moiety in 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester enhances its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications. This characteristic aligns with the growing trend of optimizing drug candidates for better pharmacokinetic properties. Additionally, the bromo substitution provides a reactive site for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

Another area where CAS No. 1017802-90-2 is gaining traction is in agrochemical research. The pyrazole core is a common scaffold in herbicides and pesticides, and modifications to its structure can lead to compounds with improved efficacy and environmental safety. With the increasing global focus on sustainable agriculture, the development of new agrochemicals using intermediates like 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester is a key research direction.

From a synthetic chemistry perspective, the compound's stability and reactivity make it a valuable tool for organic synthesis. Its applications extend to materials science, where heterocyclic compounds are used in designing advanced polymers and coatings. The versatility of 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester underscores its importance across multiple scientific disciplines.

For researchers and manufacturers, sourcing high-quality CAS No. 1017802-90-2 is critical. The compound's purity and consistency are paramount, especially when used in sensitive applications like drug development. Analytical techniques such as HPLC and NMR are commonly employed to verify its specifications, ensuring compliance with industry standards.

In conclusion, 3-Amino-5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable asset in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple fields.